Cas no 1808838-62-1 (tert-butyl 2-oxo-4-azatricyclo[4.2.1.03?]nonane-4-carboxylate)

tert-butyl 2-oxo-4-azatricyclo[4.2.1.03?]nonane-4-carboxylate structure
1808838-62-1 structure
Product Name:tert-butyl 2-oxo-4-azatricyclo[4.2.1.03?]nonane-4-carboxylate
CAS No:1808838-62-1
Molecular Formula:C13H19NO3
Molecular Weight:237.294863939285
MDL:MFCD29033889
CID:4619364
PubChem ID:119052700

tert-butyl 2-oxo-4-azatricyclo[4.2.1.03?]nonane-4-carboxylate Properties

Names and Identifiers

    • tert-butyl 2-oxo-4-azatricyclo[4.2.1.03?]nonane-4-carboxylate
    • MDL: MFCD29033889
    • InChIKey: BSRHWVOTMNLLAN-UHFFFAOYSA-N
    • Inchi: 1S/C13H19NO3/c1-13(2,3)17-12(16)14-6-8-4-7-5-9(8)10(14)11(7)15/h7-10H,4-6H2,1-3H3
    • SMILES: O=C1C2CC3CN(C(=O)OC(C)(C)C)C1C3C2

Computed Properties

  • Exact Mass: 237.13649347g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 237.13649347g/mol
  • Heavy Atom Count: 17
  • Complexity: 385
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.6Ų

tert-butyl 2-oxo-4-azatricyclo[4.2.1.03?]nonane-4-carboxylate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01AMNQ-50mg
tert-butyl 2-oxo-4-azatricyclo[4.2.1.0,3,7]nonane-4-carboxylate
1808838-62-1 95%
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$271.00 2025-03-19
A2B Chem LLC
AV74742-50mg
tert-butyl 2-oxo-4-azatricyclo[4.2.1.0,3,7]nonane-4-carboxylate
1808838-62-1 95%
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Ambeed
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tert-butyl 2-oxo-4-azatricyclo[4.2.1.03,]nonane-4-carboxylate
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Enamine
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1808838-62-1 95%
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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tert-butyl 2-oxo-4-azatricyclo[4.2.1.03?]nonane-4-carboxylate
1808838-62-1 95%
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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tert-butyl 2-oxo-4-azatricyclo[4.2.1.03?]nonane-4-carboxylate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1808838-62-1)tert-butyl 2-oxo-4-azatricyclo[4.2.1.03?]nonane-4-carboxylate
A1073293
Purity:99%
Quantity:1g
Price($):796.0